Cas no 167998-76-7 (1-(2,5-Diethylphenyl)butane-1,3-dione)

• Product Name: 1-(2,5-Diethylphenyl)butane-1,3-dione
• CAS No: 167998-76-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 111047
• Update Time: 2023-08-02

1-(2,5-Diethylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(2,5-diethylphenyl)-
• 1-(2,5-Diethylphenyl)-1,3-butanedione
• 1-(2,5-Diethylphenyl)butane-1,3-dione

• Inchi： 1S/C14H18O2/c1-4-11-6-7-12(5-2)13(9-11)14(16)8-10(3)15/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： KXILLJNJVJDKFG-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=C(C=CC=1CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Topological Polar Surface Area: 34.1